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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079

6-Bromo-2-naphthol: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical
properties, and synthesis of 6-Bromo-2-naphthol. It is intended to be a valuable resource for
researchers and professionals involved in organic synthesis, medicinal chemistry, and
materials science.

Molecular Structure and Properties

6-Bromo-2-naphthol, with the IUPAC name 6-bromonaphthalen-2-ol, is a brominated
derivative of 2-naphthol. Its chemical formula is CLOH7BrO. The molecule consists of a
naphthalene ring system substituted with a hydroxyl group at position 2 and a bromine atom at
position 6. This substitution pattern is crucial for its chemical reactivity and applications.

Physicochemical Data

The key physicochemical properties of 6-Bromo-2-naphthol are summarized in the table
below for easy reference.
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Property Value Source(s)
Molecular Formula C10H7BrO
Molecular Weight 223.07 g/mol
Off-white to slightly beige
Appearance
powder
Melting Point 122-130 °C
Boiling Point 353.8 °C at 760 mmHg
Density 1.614 g/cm3
CAS Number 15231-91-1
YLDFTMJIPQJXGSS-
InChlKey
UHFFFAOYSA-N
Sparingly soluble in water;
N soluble in organic solvents like
Solubility

ethanol, acetone, chloroform,

and methanol.

Spectral Data

Spectroscopic data is essential for the identification and characterization of 6-Bromo-2-
naphthol.

* 1H NMR, 13C NMR, IR, and Mass Spectra are available in various databases such as the
NIST WebBook and ChemicalBook.

Experimental Protocols

The synthesis of 6-Bromo-2-naphthol can be achieved through various methods. A common
and well-documented procedure involves the bromination of 2-naphthol followed by a selective
reduction.

Synthesis of 6-Bromo-2-naphthol from 2-Naphthol
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This two-step synthesis is adapted from a procedure published in Organic Syntheses.
Step 1: Bromination of 2-Naphthol to 1,6-Dibromo-2-naphthol
 In a round-bottomed flask, dissolve 1 mole of 2-naphthol in glacial acetic acid.

o Slowly add a solution of 2 moles of bromine in glacial acetic acid to the flask with gentle
shaking. The reaction is exothermic, and cooling may be necessary.

 After the addition is complete, add water to the reaction mixture and heat it to boiling. This
step helps to complete the bromination.

Step 2: Reduction of 1,6-Dibromo-2-naphthol to 6-Bromo-2-naphthol
e Cool the mixture from the previous step to 100°C and add mossy tin in portions.

o Continue boiling the mixture until all the tin has dissolved. The tin reduces the bromine at the
1-position.

 After the reaction is complete, cool the mixture to 50°C and filter it to remove the tin salts.
o Pour the filtrate into cold water to precipitate the crude 6-Bromo-2-naphthol.

o Collect the precipitate by filtration and wash it with cold water.

Purification

The crude 6-Bromo-2-naphthol can be purified by the following methods:
e Vacuum Distillation: The crude product can be distilled under reduced pressure.

o Crystallization: Further purification can be achieved by crystallization from a solvent mixture
such as ethanol and water or benzene and petroleum ether.

Applications in Research and Development

6-Bromo-2-naphthol is a versatile intermediate with applications in various fields:
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e Pharmaceuticals: It serves as a precursor for the synthesis of non-steroidal anti-inflammatory
drugs (NSAIDs) and potential anticancer agents.

o Agrochemicals: It is used in the manufacturing of fungicides and herbicides.

e Dyes and Pigments: The compound is utilized in the synthesis of high-performance azo
dyes.

o Electronic Materials: It is a building block for organic semiconductors used in OLED displays.

e Biochemical Research: 6-Bromo-2-naphthol is used as a room-temperature
phosphorescence (RTP) probe and has shown synergistic activity with antibiotics like
polymyxin.

Visualizations
Molecular Structure of 6-Bromo-2-naphthol

Caption: Molecular structure of 6-Bromo-2-naphthol.

Experimental Workflow for the Synthesis of 6-Bromo-2-
naphthol
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Synthesis Workflow of 6-Bromo-2-naphthol

Start: 2-Naphthol

Bromination
(Br2, Acetic Acid)

Intermediate:
1,6-Dibromo-2-naphthol

Reduction

(Sn, Acetic Acid)

Crude Product:
6-Bromo-2-naphthol

Purification
(Distillation/Crystallization)

Final Product:
Pure 6-Bromo-2-naphthol

Caption: Synthesis workflow for 6-Bromo-2-naphthol.

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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